![molecular formula C22H24BNO2 B2762421 9,9-Dimethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluorene-2-carbonitrile CAS No. 1539314-85-6](/img/structure/B2762421.png)
9,9-Dimethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluorene-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9,9-Dimethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluorene-2-carbonitrile is a useful research compound. Its molecular formula is C22H24BNO2 and its molecular weight is 345.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Properties and Materials Development
Polyfluorene Derivatives for Light-Emitting Devices : Ranger, Rondeau, and Leclerc (1997) discussed the synthesis of well-defined poly(2,7-fluorene) derivatives via palladium-catalyzed couplings, showcasing the potential of these compounds in creating processable polyfluorenes that exhibit high quantum yields and blue emission in solution. These derivatives are promising for the fabrication of efficient blue-light-emitting devices due to their photophysical and electrical properties (Ranger, Rondeau, & Leclerc, 1997).
Photocatalytic Oxygenation : Kotani, Ohkubo, and Fukuzumi (2004) investigated the photocatalytic oxygenation of anthracenes and olefins with dioxygen via selective radical coupling, utilizing 9-mesityl-10-methylacridinium ion as an effective electron-transfer photocatalyst. This study highlights the potential of specific fluorene derivatives in photocatalytic applications for organic synthesis, contributing to the development of sustainable chemical processes (Kotani, Ohkubo, & Fukuzumi, 2004).
Polymer Synthesis and Characterization
Aromatic Polyamides with Fluorene Derivatives : Hsiao, Yang, and Lin (1999) synthesized a novel series of aromatic polyamides containing ether and bulky fluorenylidene groups, derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene. These polyamides are noted for their solubility, thermal stability, and potential for creating transparent, flexible films, indicating their applicability in high-performance materials (Hsiao, Yang, & Lin, 1999).
Anionically Functionalized Polyfluorenes : Stay and Lonergan (2013) developed a series of anionically functionalized polyfluorene-based conjugated polyelectrolytes via Suzuki polycondensation. These materials exhibit varying densities of anionic functional groups, showcasing the versatility of fluorene derivatives in tuning the properties of conjugated polyelectrolytes for potential applications in optoelectronic devices (Stay & Lonergan, 2013).
Properties
IUPAC Name |
9,9-dimethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24BNO2/c1-20(2)18-11-14(13-24)7-9-16(18)17-10-8-15(12-19(17)20)23-25-21(3,4)22(5,6)26-23/h7-12H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBEWREHWMQOAHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4=C(C3(C)C)C=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24BNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.